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Compound of Interest

Compound Name: Promega

Cat. No.: B15193565 Get Quote

Researchers, scientists, and drug development professionals utilizing Promega products can

ensure laboratory safety and environmental responsibility by adhering to proper disposal

procedures. While specific protocols are dictated by the chemical composition of individual

products and local regulations, a general framework ensures safe handling and disposal of

waste materials. The primary source for disposal information for chemical products is the

Safety Data Sheet (SDS) provided by Promega.

General Disposal Guidelines
The most critical step in the proper disposal of any Promega product is to consult the product's

Safety Data Sheet (SDS). The SDS contains a dedicated section on disposal considerations,

outlining the appropriate methods and any specific precautions required. In addition to the

SDS, all disposal activities must comply with applicable regional, national, and local laws and

regulations.[1][2] For institution-specific procedures, it is essential to contact your

Environmental Health & Safety (EH&S) department.[3]

For liquid waste, a common recommendation is to absorb the material with an inert substance

such as sand, diatomite, or universal binders before disposal.[1][2] It is crucial to prevent

chemical waste from entering sewers or surface and ground water.[1][2]

Promega is committed to sustainability and minimizing environmental impact. This includes

initiatives to reduce waste through enhanced recycling programs and minimizing the use of

single-use and difficult-to-recycle materials.[4][5]
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Disposal of Common Promega Product
Components
While individual product formulations vary, some common components and their general

disposal considerations are outlined below.

Component/Waste Type
General Disposal
Recommendations

Key Considerations

Chemical Reagents

Consult the product-specific

Safety Data Sheet (SDS).

Dispose of in accordance with

local, state, and federal

regulations.

Some reagents, like those

containing guanidine, may be

considered hazardous and

require special collection and

disposal by your institution's

EH&S department.[3]

Plastics (Tubes, Plates, etc.)

These items do not typically

have an SDS.[6] Follow

institutional guidelines for

plastic waste.

Consider recycling options

where available. Promega has

initiatives to reduce plastic

waste.[4]

Recombinant or Synthetic

Nucleic Acid Molecules (rDNA)

Must be decontaminated prior

to disposal, often through

autoclaving or chemical

disinfection (e.g., 10% bleach

solution). All rDNA waste

should be disposed of as

Regulated Medical Waste

(RMW).[7]

Adherence to NIH guidelines

for research involving

recombinant or synthetic

nucleic acid molecules is

required for institutions

receiving NIH funding.[7]

Uncleaned Packaging

Disposal must be made

according to official

regulations.[1][2]

Consult your institution's

guidelines for handling

chemically contaminated

packaging.
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Detailed experimental protocols for the disposal of specific Promega products are not publicly

available as they are dependent on the product's composition and the user's location and

institutional policies. The recommended procedure is to always refer to the product's SDS and

consult with your institution's safety office.

Promega Product Disposal Workflow
The following diagram illustrates the general decision-making process for the proper disposal of

Promega products.
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Caption: Decision workflow for Promega product disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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